Cas no 1805631-62-2 (3-Cyano-2-ethyl-5-methylbenzoic acid)

• Product Name: 3-Cyano-2-ethyl-5-methylbenzoic acid
• CAS No: 1805631-62-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5010144
• Update Time: 2025-10-30

3-Cyano-2-ethyl-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-methylbenzoic acid

• Inchi： 1S/C11H11NO2/c1-3-9-8(6-12)4-7(2)5-10(9)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： AHURTHWBUVKEKW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=C(C#N)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-ethyl-5-methylbenzoic acid

Introduction to 3-Cyano-2-ethyl-5-methylbenzoic acid (CAS No. 1805631-62-2)

3-Cyano-2-ethyl-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805631-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features that include a cyano group, an ethyl substituent, and a methyl group at specific positions on the benzene ring. These structural attributes not only contribute to its unique chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in the synthesis of various bioactive molecules. The presence of a cyano group at the third position (relative to the carboxylic acid) introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. Additionally, the ethyl and methyl substituents at the second and fifth positions, respectively, further modulate the electronic and steric properties of the molecule, making it a versatile scaffold for structural modifications.

In recent years, there has been a growing interest in benzoic acid derivatives due to their potential applications in pharmaceuticals, agrochemicals, and material science. The unique combination of functional groups in 3-Cyano-2-ethyl-5-methylbenzoic acid makes it an attractive candidate for further exploration in these areas. For instance, researchers have been investigating its role as an intermediate in the synthesis of novel therapeutic agents that target various diseases.

One of the most promising applications of 3-Cyano-2-ethyl-5-methylbenzoic acid is in the development of anti-inflammatory and analgesic drugs. The cyano group has been shown to enhance binding affinity to certain biological receptors, which could lead to more effective drug candidates. Furthermore, studies have suggested that benzoic acid derivatives can modulate enzyme activity, making them valuable in the treatment of metabolic disorders and infections.

The ethyl and methyl substituents on the benzene ring also play a crucial role in determining the pharmacological properties of 3-Cyano-2-ethyl-5-methylbenzoic acid. These groups can influence both the metabolic stability and pharmacokinetic behavior of drug candidates derived from this compound. For example, ethyl substitution has been associated with improved oral bioavailability, while methyl groups can enhance binding interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Cyano-2-ethyl-5-methylbenzoic acid with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential lead structures for drug development more efficiently. This approach has already led to several promising candidates that are being tested in preclinical studies.

The synthesis of 3-Cyano-2-ethyl-5-methylbenzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations such as cyanation and alkylation. The choice of reagents and reaction conditions can significantly impact the overall efficiency of the synthesis process.

In addition to its pharmaceutical applications, 3-Cyano-2-ethyl-5-methylbenzoic acid has shown potential in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. Researchers are exploring its use as a monomer or intermediate in polymerization reactions to create materials with specific functionalities.

The environmental impact of benzoic acid derivatives is also an area of growing interest. Studies have examined their biodegradability and potential effects on aquatic ecosystems. While most benzoic acid derivatives are not highly toxic, their persistence in the environment raises concerns about long-term exposure. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental impact.

Future research on 3-Cyano-2-ethyl-5-methylbenzoic acid is likely to focus on expanding its applications in drug discovery and material science. Advances in synthetic methodologies will enable chemists to produce more complex derivatives with tailored properties for specific applications. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists will be crucial in unlocking the full potential of this versatile compound.

In conclusion,3-Cyano-2-ethyl-5-methylbenzoic acid (CAS No. 1805631-62-2) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an attractive scaffold for pharmaceutical development, material innovation, and environmental research. As our understanding of its properties continues to grow,3-Cyano-2-ethyl-5-methylbenzoic acid is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.